Cas no 96723-19-2 (1H-Pyrazole-3,4-dicarboxylicacid, 5-(4-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-)

• Product name: 1H-Pyrazole-3,4-dicarboxylicacid, 5-(4-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 96723-19-2
• MF: C₁₈H₁₀F₃N₃O₆
• MW: 421.283714771271
• CID: 816725
• PubChem ID: 178904

1H-Pyrazole-3,4-dicarboxylicacid, 5-(4-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylicacid, 5-(4-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-
• 5-(4-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]pyrazole-3,4-dicarboxylic acid
• DTXSID20242460
• 1h-pyrazole-3,4-dicarboxylic Acid, 5-(4-nitrophenyl)-1-(3-(trifluoromethyl)phenyl)-
• 96723-19-2

• Inchi： InChI=1S/C18H10F3N3O6/c19-18(20,21)10-2-1-3-12(8-10)23-15(9-4-6-11(7-5-9)24(29)30)13(16(25)26)14(22-23)17(27)28/h1-8H,(H,25,26)(H,27,28)
• InChI Key： MNNRLXAATAPGTD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)N2C(=C(C(=N2)C(=O)O)C(=O)O)C3=CC=C(C=C3)[N+](=O)[O-])C(F)(F)F

Computed Properties

• Exact Mass: 421.052
• Monoisotopic Mass: 421.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 601.9°Cat760mmHg
• Flash Point: 317.8°C
• Refractive Index: 1.641